Dichloromethylbenzene Dichloromethylbenzene Benzylidene chloride appears as a colorless oily liquid with a faint aromatic odor. Insoluble in water and denser than water. Strongly irritates skin and eyes. Used to manufacture dyes.
Dichlorotoluene appears as a colorless liquid. Not soluble in water. Sinks in water. May be irritating and narcotic in high concentrations. Used as a solvent and as an intermediate to make chemicals and dyes.
Benzal chloride is a member of benzenes.
Brand Name: Vulcanchem
CAS No.: 98-87-3
VCID: VC21264195
InChI: InChI=1S/C7H6Cl2/c8-7(9)6-4-2-1-3-5-6/h1-5,7H
SMILES: C1=CC=C(C=C1)C(Cl)Cl
Molecular Formula: C7H6Cl2
C7H6Cl2
C6H5CHCl2
Molecular Weight: 161.03 g/mol

Dichloromethylbenzene

CAS No.: 98-87-3

Cat. No.: VC21264195

Molecular Formula: C7H6Cl2
C7H6Cl2
C6H5CHCl2

Molecular Weight: 161.03 g/mol

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Dichloromethylbenzene - 98-87-3

Specification

Description Benzylidene chloride appears as a colorless oily liquid with a faint aromatic odor. Insoluble in water and denser than water. Strongly irritates skin and eyes. Used to manufacture dyes.
Dichlorotoluene appears as a colorless liquid. Not soluble in water. Sinks in water. May be irritating and narcotic in high concentrations. Used as a solvent and as an intermediate to make chemicals and dyes.
Benzal chloride is a member of benzenes.
CAS No. 98-87-3
Molecular Formula C7H6Cl2
C7H6Cl2
C6H5CHCl2
Molecular Weight 161.03 g/mol
IUPAC Name dichloromethylbenzene
Standard InChI InChI=1S/C7H6Cl2/c8-7(9)6-4-2-1-3-5-6/h1-5,7H
Standard InChI Key CAHQGWAXKLQREW-UHFFFAOYSA-N
Impurities Benzyl chloride, benzaldehyde, benzoic acid, and benzotrichloride are impurities.
SMILES C1=CC=C(C=C1)C(Cl)Cl
Canonical SMILES C1=CC=C(C=C1)C(Cl)Cl
Boiling Point 401 °F at 760 mmHg (EPA, 1998)
205 °C
Colorform COLORLESS OILY LIQUID
Flash Point 198 °F (NTP, 1992)
93 °C
93 °C c.c.
Melting Point 2.48 °F (EPA, 1998)
-16.4 °C
-17 °C

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